Cas no 1466449-95-5 ((1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)

• Product Name: (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• CAS No: 1466449-95-5
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD20482265
• CID: 4601401
• PubChem ID: 91634083
• Update Time: 2025-05-22

(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE HYDROCHLORIDE
• (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• (S)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• (1S)-7-Fluoro-1,2,3,4-tetrahydro-naphthalen-1-ylamine hydrochloride

• MDL： MFCD20482265
• Inchi： 1S/C10H12FN.ClH/c11-8-5-4-7-2-1-3-10(12)9(7)6-8;/h4-6,10H,1-3,12H2;1H/t10-;/m0./s1
• InChI Key： STIGKSYKJSYOOT-PPHPATTJSA-N
• SMILES： N[C@H]1CCCC2=CC=C(F)C=C12.Cl

(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

Comprehensive Overview of (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 1466449-95-5)

The compound (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 1466449-95-5) is a chiral amine derivative with significant potential in pharmaceutical research and development. Its unique structural features, including the fluoro substitution and tetrahydronaphthalene backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in central nervous system (CNS) drug discovery and neuropharmacology, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated compounds like (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s chiral purity (1S configuration) is particularly noteworthy, as enantioselective synthesis remains a hot topic in medicinal chemistry. Its hydrochloride salt form improves solubility, a critical factor for drug formulation and in vivo studies. These attributes address common search queries such as "fluorinated amine applications" and "chiral building blocks for drug development," reflecting its practical importance.

The tetrahydronaphthalene scaffold in (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is structurally analogous to neurotransmitters like serotonin and dopamine, making it a candidate for neurodegenerative disease research. This connection resonates with trending topics like "Alzheimer’s disease therapeutics" and "Parkinson’s disease drug targets." Additionally, its fluoro group aligns with the growing focus on PET (positron emission tomography) imaging probes, a frequently searched term in diagnostic applications.

From a synthetic perspective, CAS No. 1466449-95-5 is often explored in asymmetric catalysis and green chemistry methodologies, addressing industry demands for sustainable processes. Its versatility as a pharmaceutical intermediate is underscored by its compatibility with cross-coupling reactions and reductive amination, techniques frequently discussed in organic chemistry forums and patent literature. These aspects cater to search trends like "sustainable synthesis of chiral amines" and "high-yield fluorination techniques."

Quality control and analytical characterization of (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride are critical for regulatory compliance. Advanced techniques such as HPLC, NMR, and mass spectrometry ensure its enantiomeric excess (ee) and purity, topics frequently queried by quality assurance professionals. The compound’s stability under various storage conditions (e.g., hygroscopicity) is another area of interest, matching search terms like "amine hydrochloride stability" and "handling moisture-sensitive compounds."

In conclusion, (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 1466449-95-5) exemplifies the intersection of structural innovation and therapeutic potential. Its applications span CNS drug design, diagnostic imaging, and sustainable synthesis, making it a compound of enduring relevance. By addressing high-traffic search topics and leveraging its multifunctional chemistry, this overview highlights its role in advancing modern pharmaceutical science.